Cas no 2640967-20-8 (2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine)

• Product Name: 2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine
• CAS No: 2640967-20-8
• MF: C₁₉H₂₃FN₆S
• MW: 386.489525079727
• CID: 5318573
• PubChem ID: 155798952
• Update Time: 2025-07-15

2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6792-3845
• 2-tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine
• AKOS040731173
• 2640967-20-8
• 2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine

• Inchi： 1S/C19H23FN6S/c1-12-15(20)16(24-17(22-12)19(2,3)4)25-7-9-26(10-8-25)18-23-13-11-21-6-5-14(13)27-18/h5-6,11H,7-10H2,1-4H3
• InChI Key： FBJNUZSVXFIOCX-UHFFFAOYSA-N
• SMILES： S1C2C=CN=CC=2N=C1N1CCN(C2C(=C(C)N=C(C(C)(C)C)N=2)F)CC1

Computed Properties

• Exact Mass: 386.16889409g/mol
• Monoisotopic Mass: 386.16889409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.3Ų

Additional information on 2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine

Exploring the Potential of 2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine (CAS No. 2640967-20-8) in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, 2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine (CAS No. 2640967-20-8) has emerged as a compound of significant interest. This structurally complex molecule combines a pyrimidine core with a [1,3]thiazolo[4,5-c]pyridine moiety, linked through a piperazine bridge. Such unique architecture positions it as a promising candidate for targeting various biological pathways, particularly in the context of kinase inhibition and neurological disorders.

The compound's tert-butyl and fluoro substitutions contribute to its enhanced metabolic stability and membrane permeability, addressing key challenges in drug development. Researchers are particularly intrigued by its potential applications in neurodegenerative diseases and cancer therapeutics, areas where current treatments often face limitations in efficacy and specificity. The presence of both thiazolo and pyridine rings suggests possible interactions with multiple receptor types, making it a versatile scaffold for further structural optimization.

Recent studies have highlighted the growing importance of heterocyclic compounds in addressing complex diseases, with particular attention to their role in modulating protein-protein interactions. The 2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine structure offers multiple points for modification, allowing medicinal chemists to fine-tune its pharmacological profile. This adaptability is crucial in the era of personalized medicine, where compounds must be tailored to specific patient populations and disease subtypes.

From a synthetic chemistry perspective, the preparation of 2640967-20-8 presents interesting challenges that have spurred innovation in cross-coupling reactions and heterocycle formation methodologies. The compound's complex architecture has become a test case for developing more efficient synthetic routes that could be applied to similar structures. These advancements are particularly relevant given the pharmaceutical industry's ongoing pursuit of green chemistry principles and sustainable manufacturing processes.

The pharmacological evaluation of 2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine has revealed interesting selectivity patterns against various enzyme families. Preliminary data suggests it may exhibit preferential activity toward certain kinase isoforms, a property that could minimize off-target effects in therapeutic applications. This selectivity is becoming increasingly important as researchers seek to develop drugs with cleaner safety profiles and reduced side effects.

In the context of current drug discovery trends, this compound aligns well with the growing interest in allosteric modulators and protein degradation approaches. Its structural features suggest potential as a molecular glue or PROTAC component, which could open new avenues for targeting previously "undruggable" proteins. Such applications are at the forefront of modern therapeutics, addressing longstanding challenges in treating complex diseases.

The physicochemical properties of 2640967-20-8, including its calculated logP and polar surface area, indicate favorable characteristics for central nervous system penetration. This makes it particularly interesting for researchers investigating treatments for neurological disorders, where blood-brain barrier permeability remains a significant hurdle. The compound's balance between lipophilicity and solubility suggests it could serve as an excellent lead for further optimization in this challenging therapeutic area.

As computational methods continue to advance in drug discovery, 2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine has become a subject of interest for molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These in silico approaches are helping researchers predict its binding modes and optimize its interactions with biological targets, significantly accelerating the drug development process while reducing reliance on animal testing.

The patent landscape surrounding similar compounds suggests growing commercial interest in this chemical space, with particular attention to applications in autoimmune diseases and inflammatory conditions. While specific therapeutic indications for 2640967-20-8 remain under investigation, its structural relatives have shown promise in modulating immune responses, suggesting potential applications in areas ranging from rheumatoid arthritis to inflammatory bowel disease.

From a formulation perspective, the compound's stability profile presents interesting opportunities for developing extended-release formulations or combination therapies. The fluoro substitution in particular may contribute to metabolic stability, potentially allowing for less frequent dosing regimens - a significant advantage in chronic disease management. Such considerations are becoming increasingly important as healthcare systems emphasize patient adherence and convenience.

In conclusion, 2-Tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine (CAS No. 2640967-20-8) represents a fascinating case study in modern medicinal chemistry. Its complex structure, combined with promising biological activity and favorable physicochemical properties, positions it as a valuable scaffold for further investigation. As research continues to unravel its full potential, this compound may well contribute to addressing some of the most pressing challenges in contemporary drug development.